Cas no 923184-91-2 (N-cyclopentyl-5-(2-methoxyethyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-cyclopentyl-5-(2-methoxyethyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 923184-91-2
• MF: C₂₁H₂₄N₄O₃
• MW: 380.440264701843
• CID: 6285518
• PubChem ID: 18570442
• Update Time: 2025-10-21

N-cyclopentyl-5-(2-methoxyethyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-5-(2-methoxyethyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• N-cyclopentyl-5-(2-methoxyethyl)-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• 923184-91-2
• AKOS021648184
• N-cyclopentyl-5-(2-methoxyethyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• N-cyclopentyl-5-(2-methoxyethyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• F2248-0437

• Inchi： 1S/C21H24N4O3/c1-28-12-11-24-13-17(20(26)22-15-7-5-6-8-15)19-18(14-24)21(27)25(23-19)16-9-3-2-4-10-16/h2-4,9-10,13-15H,5-8,11-12H2,1H3,(H,22,26)
• InChI Key： PVEUJWAQBDLVGX-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(CCOC)C=C2C(N(C3C=CC=CC=3)N=C12)=O)NC1CCCC1

Computed Properties

• Exact Mass: 380.18484064g/mol
• Monoisotopic Mass: 380.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-cyclopentyl-5-(2-methoxyethyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Comprehensive Overview of N-cyclopentyl-5-(2-methoxyethyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 923184-91-2)

N-cyclopentyl-5-(2-methoxyethyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 923184-91-2) is a specialized organic compound belonging to the pyrazolopyridine family. This structurally unique molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The compound's intricate heterocyclic framework, featuring both pyrazole and pyridine moieties, makes it a valuable scaffold for designing novel therapeutic agents.

Recent studies have highlighted the growing interest in pyrazolopyridine derivatives as modulators of various biological targets. Researchers are particularly intrigued by the N-cyclopentyl and methoxyethyl substituents in this compound, which may influence its pharmacokinetic properties and binding affinity. The presence of the carboxamide group at position 7 further enhances its potential for forming hydrogen bonds with biological targets, a feature that's become increasingly important in modern drug design strategies.

From a synthetic chemistry perspective, CAS 923184-91-2 represents an interesting challenge for organic chemists. The construction of its tricyclic system requires careful optimization of reaction conditions to achieve high yields and purity. Current literature suggests that palladium-catalyzed cross-coupling reactions and cyclocondensation methods are particularly effective for assembling similar pyrazolo[4,3-c]pyridine cores. These synthetic approaches align with the pharmaceutical industry's growing emphasis on atom-economical and green chemistry principles.

The compound's potential biological activities have become a hot topic in medicinal chemistry forums and research publications. While specific therapeutic applications of N-cyclopentyl-5-(2-methoxyethyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide are still under investigation, its structural features suggest possible interactions with kinase enzymes and G-protein-coupled receptors (GPCRs). These targets are currently at the forefront of drug development for various conditions, making this compound particularly relevant to contemporary research.

Analytical characterization of CAS 923184-91-2 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. The phenyl group at position 2 and the methoxyethyl side chain contribute distinct spectroscopic signatures that facilitate structural verification. These analytical methods are crucial for quality control in pharmaceutical development, especially as regulatory requirements become more stringent.

In the context of current drug discovery trends, this compound exemplifies the shift toward fragment-based drug design (FBDD) and structure-activity relationship (SAR) optimization. The pyrazolo[4,3-c]pyridine core serves as an excellent privileged structure that can be further modified to enhance potency, selectivity, and drug-like properties. Such approaches are particularly valuable in addressing the challenges of drug resistance and target specificity in modern therapeutics.

The physicochemical properties of N-cyclopentyl-5-(2-methoxyethyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide are of particular interest to computational chemists and ADMET prediction specialists. Parameters such as logP, polar surface area, and hydrogen bond donors/acceptors influence its potential as a drug candidate. These properties are frequently discussed in cheminformatics circles and are critical for virtual screening campaigns in early-stage drug discovery.

From a commercial perspective, CAS 923184-91-2 is primarily available as a research chemical for academic and industrial laboratories. Suppliers typically offer it in milligram to gram quantities with varying purity levels, catering to the needs of different research applications. The compound's price and availability often reflect the complexity of its synthesis and the growing demand for diverse heterocycles in screening libraries.

Looking forward, the scientific community anticipates continued exploration of pyrazolo[4,3-c]pyridine derivatives like this compound. Their structural versatility makes them promising candidates for addressing unmet medical needs, particularly in areas such as precision medicine and targeted therapies. As research progresses, we may see more publications elucidating the specific biological activities and potential applications of N-cyclopentyl-5-(2-methoxyethyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide and its analogs.

For researchers working with this compound, proper handling protocols and storage conditions are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed when manipulating any fine chemical. Documentation of batch-specific characteristics and analytical data is recommended to ensure reproducible results in experimental work.

The ongoing investigation into CAS 923184-91-2 reflects broader trends in pharmaceutical innovation, where novel heterocyclic systems are increasingly valued for their potential to yield breakthrough therapies. As synthetic methodologies advance and biological screening becomes more sophisticated, compounds like this pyrazolopyridine carboxamide will likely play important roles in the next generation of therapeutic agents.